Cas no 90437-44-8 (N-(2-Hydroxypropyl)isonicotinamide)

• Product Name: N-(2-Hydroxypropyl)isonicotinamide
• CAS No: 90437-44-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1057038
• PubChem ID: 43392732
• Update Time: 2025-04-20

N-(2-Hydroxypropyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxypropyl)isonicotinamide
• AKOS009029692
• N-(2-Hydroxy-propyl)-isonicotinamide
• 90437-44-8
• AQXRBEHWQCOKJI-UHFFFAOYSA-N
• N-(2-hydroxypropyl)pyridine-4-carboxamide
• SCHEMBL14990483
• DB-298264

• Inchi： 1S/C9H12N2O2/c1-7(12)6-11-9(13)8-2-4-10-5-3-8/h2-5,7,12H,6H2,1H3,(H,11,13)
• InChI Key： AQXRBEHWQCOKJI-UHFFFAOYSA-N
• SMILES： OC(C)CNC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.2Ų